(2S,3S)-3-(ethoxycarbonyl)oxirane-2-carboxylic acid

• IUPAC Name: (2S,3S)-3-ethoxycarbonyloxirane-2-carboxylic acid
• InChI: InChI=1S/C6H8O5/c1-2-10-6(9)4-3(11-4)5(7)8/h3-4H,2H2,1H3,(H,7,8)/t3-,4-/m0/s1
• InChI Key: MWMZDXCRDIBPCO-IMJSIDKUSA-N
• Canonical SMILES: CCOC(=O)C1C(O1)C(=O)O
• Isomeric SMILES: CCOC(=O)[C@@H]1[C@H](O1)C(=O)O
• Molecular Formula: C6H8O5
• DSSTOX Substance ID: DTXSID90452478
• Molecular Weight: 160.12 g/mol
• CAS RN: 89886-73-7

Description

"(2S,3S)-3-(ethoxycarbonyl)oxirane-2-carboxylic acid" is a chemical compound involved in various synthesis and chemical reactions. It has been a subject of study for its molecular structure and properties.

Synthesis Analysis

• The synthesis of 2-Methoxycarbonyl-3-(3,4-dimethoxyphenyl)oxirane, a related compound, involved polymerization using a cationic initiator (Merlani et al., 2015).

Molecular Structure Analysis

• The molecular and crystal structure of related compounds have been studied using methods like X-ray crystallography and quantum chemical calculations, revealing insights into their geometric configuration (Venkatesan et al., 2016).

Chemical Reactions and Properties

• Research on similar oxirane compounds showed they exhibit notable blood glucose lowering activities in fasted rats, indicating potential biological activities (Eistetter & Wolf, 1982).
• Some oxirane derivatives serve as tridentate ligands capable of forming nickel(ii) and copper(ii) complexes, suggesting varied chemical reactivity (Kudyakova et al., 2009).

Physical Properties Analysis

• Related compounds such as certain oxirane derivatives have been studied for their crystal structure, providing insights into their physical properties (Rajnikant et al., 2006).

Chemical Properties Analysis

• Oxirane derivatives, similar to the compound , have been shown to react with different chemical reagents, leading to the formation of various products, indicative of their reactive nature and chemical versatility (Rijke & Boelens, 1973).

Scientific Research Applications

• Synthesis and Intramolecular Cyclization

  This compound is used in the synthesis and intramolecular cyclization of certain tetrahydrobenzo[b]thiophen-2-ylamino acids (Shipilovskikh, Rubtsov, & Zalesov, 2009).

• Study of Reactions of 3OXO-2H-furan Derivatives

  It is useful for studying the reactions of 3OXO-2H-furan derivatives, contributing to the understanding of their chemical behavior (Rijke & Boelens, 2010).

• Hypoglycemic Activity Research

  Derivatives of 2-(phenylalkyl)oxirane-2-carboxylic acid, which are closely related to this compound, show notable blood glucose lowering activities in fasted rats (Eistetter & Wolf, 1982).

• Building Blocks in Organic Synthesis

  Microbiologically produced oxo- and hydroxycarboxylic acids, including derivatives of this compound, serve as building blocks for the chemical synthesis of various complex molecules (Aurich et al., 2012).

• Polymerization

  The polymerization of similar oxirane compounds leads to structures with unique charge transfer interactions, which can have various applications (Merlani et al., 2015).

• Liquid Crystal Research

  Chiral oxirane ethers and carboxylic esters, closely related to this compound, are studied for their potential as ferroelectric liquid crystals and dopants (Scherowsky & Lotz, 1993).

• Mass Spectrometry Analysis

  The compound has been involved in the study of distinguishing between isomeric ions in mass spectrometry, which is crucial for accurate molecular identification (Bujtás, Hollósi, & Majer, 1987).